(2-tert-Butyl-5-methyl-oxazol-4-yl)-acetonitrile

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-(2-tert-butyl-5-methyl-1,3-oxazol-4-yl)acetonitrile
• InChI: InChI=1S/C10H14N2O/c1-7-8(5-6-11)12-9(13-7)10(2,3)4/h5H2,1-4H3
• InChI Key: XXIKMNBIOVZWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C(C)(C)C)CC#N

Description

(2-tert-Butyl-5-methyl-oxazol-4-yl)-acetonitrile is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5.72 g of NaCN (116.8 mmol), dissolved in 77 ml of DMSO, was slowly added via dropping funnel 14.14 g of the above prepared 2-tert-butyl-4-chloromethyl-5-methyl-oxazole (75.3 mmol) at such a rate that the internal temperature stayed at 25–30°. Stirring was continued for an additional 1.5 h at 35°. The reaction mixture was then poured onto crashed ice/AcOEt, the organic layer washed with water, dried over sodium sulfate, and evaporated to dryness. Thereby, 13.19 g of the title product was obtained, which was used without further purification for the next step.